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Compound of Interest

Compound Name: TEXAPON EVR

Cat. No.: B1169755

Introduction

TEXAPON EVR, a sodium lauryl ether sulfate (SLES), is an anionic surfactant utilized in
various industries for its excellent emulsifying and foaming properties.[1][2] In the context of
agricultural science, surfactants like TEXAPON EVR are crucial components in herbicide
formulations. They act as adjuvants, enhancing the efficacy of the active herbicidal ingredients.
[3][4] The primary function of these surfactants is to improve the absorption of herbicides by
plants, ensuring a more effective and rapid action.[1][5]

The performance of a herbicide is often limited by its ability to penetrate the protective waxy
cuticle of a plant's leaves.[3] Surfactants overcome this barrier by reducing the surface tension
of the spray solution, which allows for better spreading and wetting of the leaf surface.[3][6]
This increased contact area and residence time on the leaf surface facilitates greater
penetration of the herbicide into the plant tissues.[3][7] Anionic surfactants, such as TEXAPON
EVR, are known for their ability to enhance the foaming and spreading properties of pesticide
tank mixes.[3]

Mechanism of Action

The efficacy of TEXAPON EVR in enhancing herbicide absorption can be attributed to several
key mechanisms:

e Reduced Surface Tension: TEXAPON EVR significantly lowers the surface tension of
agueous herbicide solutions. This allows spray droplets to spread out over a larger area of
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the leaf, rather than beading up, which is common on waxy leaf surfaces.[3]

» Increased Wetting and Spreading: By improving the wetting properties of the spray,
TEXAPON EVR ensures a more uniform and complete coverage of the target plant's foliage.

[4]

o Enhanced Penetration: The surfactant molecules can interact with the epicuticular waxes on
the leaf surface, disrupting their structure and increasing the permeability of the cuticle to the
herbicide.[3][7]

e Improved Emulsification: For oil-based herbicide formulations, TEXAPON EVR acts as an
excellent emulsifier, allowing for a stable mixture of oil and water, which is crucial for effective
spray application.[8]

The addition of an appropriate surfactant can lead to a significant increase in the uptake and
translocation of the herbicide within the plant, resulting in improved weed control.[9][10][11]

Data Presentation

The following table summarizes the expected impact of TEXAPON EVR on the absorption of a
generic herbicide. Please note that specific quantitative data for TEXAPON EVR in
combination with various herbicides is not readily available in the public domain and would
typically be generated through specific experimental studies. The data presented here is
illustrative of the expected outcomes based on the known properties of SLES surfactants.
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Experimental Protocols

Protocol: Quantification of Herbicide Absorption Using TEXAPON EVR as a Surfactant
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This protocol outlines a method to quantify the effect of TEXAPON EVR on the foliar absorption
of a herbicide using radiolabeled compounds.

1. Materials

o Technical grade herbicide

» Radiolabeled herbicide (e.g., **C-glyphosate)

o« TEXAPON EVR (Sodium Lauryl Ether Sulfate)
o Test plant species (e.g., grown in a controlled environment)
» Micropipette

o Syringe with a flat-tipped needle

» Deionized water

 Scintillation vials

 Scintillation cocktall

e Liquid Scintillation Counter

o Leaf washing solution (e.g., 10% ethanol)

e Homogenizer

e Solvents for extraction (specific to the herbicide)
2. Experimental Procedure

o Plant Preparation: Grow the selected plant species under controlled greenhouse conditions
to ensure uniformity. Select healthy, fully expanded leaves for the experiment.

o Preparation of Treatment Solutions:

o Prepare a stock solution of the herbicide in deionized water.
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o Prepare a stock solution of TEXAPON EVR in deionized water.

o Prepare the final treatment solutions by mixing the herbicide stock, radiolabeled herbicide,
and TEXAPON EVR stock to achieve the desired final concentrations (e.g., 0%, 0.2%, and
0.5% TEXAPON EVR). Ensure the specific activity of the radiolabeled herbicide is known.

o Application of Treatment Solutions:

o Using a micropipette or syringe, apply a known volume (e.g., 10 pL) of the treatment
solution as small droplets onto the adaxial (upper) surface of the selected leaves.

o Mark the treated area carefully.

 Incubation: Place the treated plants back into the controlled environment for a specific time
course (e.g., 1, 6, 24, 48 hours).

o Sample Collection and Processing:

o

At each time point, excise the treated leaves.

o Leaf Wash: To determine the amount of herbicide that was not absorbed, wash the surface
of the treated leaf area with a known volume of the leaf washing solution. Collect the wash
solution in a scintillation vial.

o Homogenization: Homogenize the washed leaf tissue in an appropriate solvent to extract
the absorbed herbicide.

o Quantification:

» Add scintillation cocktail to the leaf wash vial and the vial containing the homogenized
leaf extract.

» Measure the radioactivity in each sample using a Liquid Scintillation Counter.
o Data Analysis:

o Calculate the amount of herbicide in the leaf wash (unabsorbed) and in the leaf tissue
(absorbed).
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o Express the absorbed herbicide as a percentage of the total applied radioactivity.

o Compare the absorption rates and total uptake between the control (ho TEXAPON EVR)
and the treatments with different concentrations of TEXAPON EVR.

Visualizations
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Caption: Experimental workflow for quantifying herbicide absorption.
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Caption: Mechanism of TEXAPON EVR in enhancing herbicide uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://unitopchemicals.com/blog/agricultural-surfactants-pesticide-formulation/
https://unitopchemicals.com/blog/agricultural-surfactants-pesticide-formulation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7154921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7154921/
https://www.researchgate.net/publication/269573981_GLYPHOSATE-ADJUVANT_INTERACTIONS_A_REVIEW_OF_RECENT
https://www.researchgate.net/publication/339600366_Effect_of_Adjuvant_on_Glyphosate_Effectiveness_Retention_Absorption_and_Translocation_in_Lolium_rigidum_and_Conyza_canadensis
https://www.benchchem.com/product/b1169755#texapon-evr-as-a-surfactant-in-herbicide-absorption-studies
https://www.benchchem.com/product/b1169755#texapon-evr-as-a-surfactant-in-herbicide-absorption-studies
https://www.benchchem.com/product/b1169755#texapon-evr-as-a-surfactant-in-herbicide-absorption-studies
https://www.benchchem.com/product/b1169755#texapon-evr-as-a-surfactant-in-herbicide-absorption-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169755?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

